Cas no 643768-07-4 (Benzo[c]thiophene, 5,6-diphenoxy-1,3-diphenyl-, 2-oxide)
643768-07-4 structure
Product Name:Benzo[c]thiophene, 5,6-diphenoxy-1,3-diphenyl-, 2-oxide
CAS No:643768-07-4
MF:C32H22O3S
MW:486.580287456512
CID:423916
PubChem ID:71379954
Update Time:2025-04-19
Benzo[c]thiophene, 5,6-diphenoxy-1,3-diphenyl-, 2-oxide Chemical and Physical Properties
Names and Identifiers
-
- Benzo[c]thiophene, 5,6-diphenoxy-1,3-diphenyl-, 2-oxide
- 5,6-diphenoxy-1,3-diphenyl-2-benzothiophene 2-oxide
- 5,6-Diphenoxy-1,3-diphenyl-2H-2-benzothiophen-2-one
- DTXSID40802489
- 643768-07-4
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- Inchi: 1S/C32H22O3S/c33-36-31(23-13-5-1-6-14-23)27-21-29(34-25-17-9-3-10-18-25)30(35-26-19-11-4-12-20-26)22-28(27)32(36)24-15-7-2-8-16-24/h1-22H
- InChI Key: SPBMMHGRZUKPNE-UHFFFAOYSA-N
- SMILES: S1(C(C2C=CC=CC=2)=C2C=C(C(=CC2=C1C1C=CC=CC=1)OC1C=CC=CC=1)OC1C=CC=CC=1)=O
Computed Properties
- Exact Mass: 486.12906
- Monoisotopic Mass: 486.12896573g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 36
- Rotatable Bond Count: 6
- Complexity: 870
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 7.6
- Topological Polar Surface Area: 54.7Ų
Experimental Properties
- PSA: 35.53
Benzo[c]thiophene, 5,6-diphenoxy-1,3-diphenyl-, 2-oxide Related Literature
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Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
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Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
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